Cas no 1804773-56-5 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804773-56-5
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4836130
• Update Time: 2025-05-27

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F3INO3/c1-4-3-14-8(13)7(17-9(10,11)12)5(4)2-6(15)16/h3H,2H2,1H3,(H,15,16)
• InChI Key： UNZLDWPUVWVPFO-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)O)=C(C=N1)C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid

Research Brief on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804773-56-5)

2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804773-56-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of an iodine atom, a trifluoromethoxy group, and an acetic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in targeting inflammatory and neurological disorders.

Recent research has focused on the synthetic pathways and functionalization of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key building block in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a critical component in inflammatory diseases. The iodine substituent at the 2-position allows for further derivatization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity.

In addition to its role in inflammasome inhibition, this compound has shown promise in the development of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience highlighted its use as a precursor for radioiodinated probes targeting the metabotropic glutamate receptor 5 (mGluR5), which is implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The trifluoromethoxy group was found to improve blood-brain barrier permeability, a crucial factor for central nervous system (CNS)-targeted therapeutics.

The pharmacokinetic properties of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid have also been investigated. Research published in European Journal of Pharmaceutical Sciences (2023) reported favorable metabolic stability and low cytotoxicity in vitro, making it a promising candidate for further preclinical development. However, challenges remain in optimizing its solubility and bioavailability, which are currently areas of active investigation.

In conclusion, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1804773-56-5) represents a valuable scaffold in medicinal chemistry with diverse applications. Its unique structural attributes enable the development of novel therapeutics for inflammatory and neurological disorders, while its potential as a PET tracer precursor opens new avenues in diagnostic imaging. Future research should focus on addressing its physicochemical limitations and expanding its therapeutic scope through targeted derivatization.